N-(7-hydroxy-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanamide

• IUPAC Name: N-(7-oxo-5-propan-2-yl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanamide
• InChI: InChI=1S/C11H15N5O2/c1-4-8(17)13-10-14-11-12-7(6(2)3)5-9(18)16(11)15-10/h5-6H,4H2,1-3H3,(H2,12,13,14,15,17)
• InChI Key: YTHKMDCICCQKCM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC2=NC(=CC(=O)N2N1)C(C)C
• Molecular Formula: C11H15N5O2
• Molecular Weight: 249.27 g/mol

Description

N-(7-hydroxy-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. The compound is a derivative of triazolopyrimidine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(7-hydroxy-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanamide involves the inhibition of certain enzymes, such as acetylcholinesterase and monoamine oxidase. These enzymes play a crucial role in the progression of diseases such as Alzheimer's and Parkinson's, and the inhibition of their activity can help to slow down the progression of these diseases.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease, reduce inflammation, and improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(7-hydroxy-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanamide in lab experiments is its ability to inhibit the activity of certain enzymes, which can help to elucidate the underlying mechanisms of various diseases. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(7-hydroxy-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanamide. One direction is to further investigate its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore its potential as a therapeutic agent for other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to determine the optimal dosage and administration of the compound to minimize potential toxicity.

Synthesis Methods

Several methods have been used to synthesize N-(7-hydroxy-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanamide. One of the most common methods involves the reaction of 5-amino-1-(2,6-dichlorophenyl)-1H-pyrazole-4-carboxylic acid with isopropyl chloroformate, followed by the reaction with 1,2,4-triazole-3-thiol. The resulting compound is then treated with N,N-dimethylformamide dimethyl acetal to yield this compound.

Scientific Research Applications

N-(7-hydroxy-5-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanamide has been extensively studied for its potential applications in the field of medicine. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been found to inhibit the activity of certain enzymes that are involved in the progression of these diseases.